Cas no 53759-83-4 (6'-N-acetylsisomicin)

• Product Name: 6'-N-acetylsisomicin
• CAS No: 53759-83-4
• MF: C₂₁H₃₉N₅O₈
• MW: 489.563065767288
• CID: 1585070
• PubChem ID: 103824
• Update Time: 2025-04-21

6'-N-acetylsisomicin Chemical and Physical Properties

Names and Identifiers

• 6'-N-acetylsisomicin
• 4,6-diamino-2,3-dihydroxycyclohexyl 4-O-{6-[(acetylamino)methyl]-3-amino-3,4-dihydro-2H-pyran-2-yl}-3-deoxy-4-C-methyl-3-(methylamino)pentopyranoside
• 53759-83-4
• 4,6-Diamino-2,3-dihydroxycyclohexyl 4-O-(3-amino-6-{[(1-hydroxyethylidene)amino]methyl}-3,4-dihydro-2H-pyran-2-yl)-3-deoxy-4-C-methyl-3-(methylamino)pentopyranoside
• MPHWRXDRITYEGT-UHFFFAOYSA-N
• EINECS 258-747-5
• DTXSID20968532
• NS00057711

• Inchi： 1S/C21H39N5O8/c1-9(27)26-7-10-4-5-11(22)19(32-10)34-21(2)8-31-20(16(30)18(21)25-3)33-17-13(24)6-12(23)14(28)15(17)29/h4,11-20,25,28-30H,5-8,22-24H2,1-3H3,(H,26,27)
• InChI Key： MPHWRXDRITYEGT-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C)(CO1)OC1C(CC=C(CNC(C)=O)O1)N)NC)O)C1C(C(C(CC1N)N)O)O

Computed Properties

• Exact Mass: 489.28007
• Monoisotopic Mass: 489.27986322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 216.8